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Compound of Interest

Compound Name: (R)-Clevidipine-13C,d3

Cat. No.: B1669171

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
guidelines for (R)-Clevidipine-13C,d3. As no specific safety data sheet (SDS) is available for
this isotopically labeled compound, the information herein is based on the available data for the
parent compound, Clevidipine. The introduction of stable isotopes (13C and deuterium) is not
expected to significantly alter the toxicological or chemical properties of the molecule. However,
it is imperative that this compound be handled with the utmost care by trained professionals in
a laboratory setting.

Introduction

(R)-Clevidipine-13C,d3 is a stable isotope-labeled version of Clevidipine, a third-generation
dihydropyridine calcium channel blocker.[1] Clevidipine is a potent and ultra-short-acting
vasodilator used for the intravenous management of acute hypertension.[2][3] The isotopic
labeling in (R)-Clevidipine-13C,d3 makes it a valuable tool in drug metabolism and
pharmacokinetic (DMPK) studies, serving as an internal standard for quantitative bioanalysis.
This guide outlines the essential safety precautions, handling procedures, and experimental
considerations for the use of (R)-Clevidipine-13C,d3 in a research environment.

Hazard Identification and Safety Precautions

While a specific hazard assessment for (R)-Clevidipine-13C,d3 is not available, the parent
compound, Clevidipine, is classified as harmful if swallowed and is suspected of damaging
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fertility or the unborn child.[4][5] Therefore, it is crucial to handle the labeled compound with the
same level of caution.

Emergency Overview:

» Potential Health Effects: The toxicological properties of this specific material have not been
fully investigated. Direct contact with the skin or eyes and inhalation should be avoided.[2]

o First Aid Measures: In case of exposure, follow standard laboratory first aid procedures.[2][3]

Exposure Route First Aid Measures

_ Remove to fresh air. If breathing is difficult, seek
Inhalation ) )
medical attention.[3]

) Immediately wash with soap and plenty of water.
Skin Contact . .
Remove contaminated clothing.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If irritation persists, get

medical advice/attention.[3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ) ] )
water. Seek immediate medical attention.[3][5]

Personal Protective Equipment (PPE): To minimize exposure, the following personal protective
equipment should be worn at all times when handling (R)-Clevidipine-13C,d3:
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PPE Category Recommendation

) Safety glasses with side-shields or chemical
Eye Protection

goggles.[2]
Hand Protection Chemical-resistant gloves (e.g., nitrile).[6]
Body Protection Laboratory coat.[6]

Use in a well-ventilated area or under a
) ) chemical fume hood. If dust or aerosols are
Respiratory Protection )
generated, a NIOSH-approved respirator may

be necessary.[2][6]

Handling and Storage

Proper handling and storage are critical to maintain the integrity of (R)-Clevidipine-13C,d3 and
to ensure the safety of laboratory personnel.

Handling:

¢ Avoid contact with skin, eyes, and clothing.[2]

» Avoid inhalation of dust or aerosols.[2]

e Wash hands thoroughly after handling.[2]

» Use in a well-ventilated area, preferably a chemical fume hood.[2]

¢ (R)-Clevidipine-13C,d3 is intended for research use only and is not for human or veterinary

use.[7]
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

o Protect from light.[3]
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e For the parent compound, Clevidipine, storage in its carton at 2-8°C is recommended. It can
be transferred to room temperature (25°C) for up to two months, but should not be returned
to refrigerated storage.[1][9]

Experimental Protocols and Considerations

While specific experimental protocols will vary depending on the research application, the
following provides a general workflow and key considerations for using (R)-Clevidipine-
13C,d3.

Mechanism of Action

Clevidipine is a dihydropyridine L-type calcium channel blocker. It acts by inhibiting the influx of
calcium ions into vascular smooth muscle cells, leading to vasodilation and a reduction in blood
pressure.[2]
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Clevidipine Mechanism of Action

General Experimental Workflow
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The following diagram illustrates a general workflow for handling (R)-Clevidipine-13C,d3 in a
research setting, from preparation to disposal.
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General Laboratory Workflow

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Clevidipine. The
properties of (R)-Clevidipine-13C,d3 are expected to be very similar.
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Property Value

Molecular Formula C21H23CI2NO6 (Clevidipine)
Molecular Weight 456.32 g/mol (Clevidipine)[2]
Appearance Solid[10]

Melting Point Not determined[10]

Boiling Point Not determined[10]

Solubility Not determined

- Stable under normal temperatures and
Stability
pressures.[2]

Stability and Reactivity

Chemical Stability: Stable under recommended storage conditions.[2]
Conditions to Avoid: Incompatible materials, strong oxidants.[2]
Incompatible Materials: Strong oxidizing agents, strong bases.[2]

Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides,
carbon monoxide, carbon dioxide, and other irritating and toxic fumes.[2][11]

Toxicological Information

The toxicological properties of (R)-Clevidipine-13C,d3 have not been specifically investigated.

The information for Clevidipine indicates that it is harmful if swallowed.[4][5]
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Toxicity Data (Clevidipine) Value

LD50 Oral (Mouse) 300 mg/kg[2]

LD50 Oral (Rat) 980 mg/kg[2]

LD50 Oral (Rabbit) 3200 mg/kg[2]

Carcinogenicity Not listed by IARC, NTP, or OSHA.[4]

Suspected of damaging fertility or the unborn

Reproductive Toxicity hild.[4][5]
child.

Disposal Considerations

Dispose of (R)-Clevidipine-13C,d3 and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[2] Do not allow the material to enter drains or
watercourses.[3]

This technical guide is intended to provide a foundation for the safe and effective use of (R)-
Clevidipine-13C,d3 in a research setting. It is the responsibility of the user to conduct a
thorough risk assessment and to implement appropriate safety procedures for their specific
experimental conditions. Always consult the most up-to-date safety information and adhere to
all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [(R)-Clevidipine-13C,d3: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669171#safety-and-handling-guidelines-for-r-
clevidipine-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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